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Identified Metabolites of Tiagabine

The metabolism of Tiagabine hydrochloride involves at least two primary pathways according to official

labeling and pharmacological databases [1] [2] [3]. The known metabolites are summarized in the table

below:

Metabolite Name
Pathway of
Formation

Pharmacological
Activity

Excretion Route

5-oxo-tiagabine [1] Thiophene ring
oxidation

Inactive [1] Urine and Feces (as
metabolites) [1] [2]

Other Unidentified
Metabolites

Glucuronidation [1] Not specified (likely
inactive)

Urine and Feces (as
metabolites) [1] [2]

Other Unidentified
Metabolites

Not fully elucidated
[1]

Not specified Urine and Feces (as
metabolites) [1] [2]

The metabolic transformation is primarily mediated by the hepatic cytochrome P450 enzyme system,

specifically the CYP3A4 isoform, though the contribution of other enzymes like CYP1A2, CYP2D6, or
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CYP2C19 cannot be ruled out [1] [3]. Only about 2% of the administered dose is excreted unchanged in the

urine [1] [2].

Pharmacokinetics and Metabolism Pathway

The following diagram summarizes the overall journey of tiagabine hydrochloride in the body, from

absorption to excretion, including the point where the 5-oxo-tiagabine metabolite is formed:

Tiagabine Pharmacokinetic Pathway

Oral Dose

Absorption
>95% Bioavailability

With Food
Slows Rate

Distribution
96% Protein Bound

Hepatic Metabolism
Primarily via CYP3A4

5-oxo-tiagabine
(Pharmacologically Inactive)

Thiophene Ring
Oxidation

Excretion

Other Pathways

63% in Feces 25% in Urine

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=7036c6df-6527-4701-b484-6b962914b52a
https://en.wikipedia.org/wiki/Tiagabine
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=7036c6df-6527-4701-b484-6b962914b52a
https://go.drugbank.com/drugs/DB00906
https://www.smolecule.com/products/s545321?utm_src=pdf-body
https://www.smolecule.com/products/s545321?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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